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Introduction

Carbocysteine sulfoxide, with the CAS number 5439-87-2, is a primary metabolite of the
mucolytic agent Carbocysteine.[1][2][3] As an impurity and metabolite of a widely used
pharmaceutical agent, understanding its physicochemical properties is crucial for drug
development, quality control, and metabolism studies. This guide provides a comprehensive
overview of the known physicochemical characteristics of carbocysteine sulfoxide, detailed
experimental protocols for its synthesis and analysis, and visualizations of its metabolic
context.

Chemical and Physical Properties

The fundamental chemical and physical properties of carbocysteine sulfoxide are
summarized below. These properties are essential for its handling, formulation, and analytical
characterization.

Chemical Identifiers
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Identifier Value Reference
CAS Number 5439-87-2 [LI21[31[415106]7118]
Molecular Formula C5HI9NO5S [L1[3][4]05][6]11°]
Molecular Weight 195.19 g/mol [11[3]1[5][6]
2-amino-3-
IUPAC Name (carboxymethylsulfinyl)propano  [9]
ic acid
C(C(C(=0O)O)N)S(=0)CC(=0O
SMILES O( (C(=0)O)N)S(=0)CC(=0) (619I[10]
InChl=1S/C5H9INO5S/c6-
3(5(9)10)1-12(11)2-
InChl (OO [9][10]
4(7)8/h3H,1-2,6H2,(H,7,8)
(H,9,10)
DUGSIUCROZRSMS-
InChIKey [9][10]
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Physicochemical Data
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Property Value Reference
Melting Point 151 - 154°C [11[3]
Boiling Point (Predicted) 582.8 +50.0 °C [1][3]
Density (Predicted) 1.714 + 0.06 g/cm?3 [11[3]

pKa (Predicted) 1.84 +0.10 [11[3]

logP (Predicted) -4.6 [9][10]

Slightly soluble in aqueous
Solubility acid and water (with heating).
[1][3] Soluble in methanol.[4]

Appearance White to Off-White Solid [11[3]
2-8 °C, in a well-closed

Storage ) [4161[8]
container.

Experimental Protocols
Synthesis of Carbocysteine Sulfoxide

A common method for the synthesis of sulfoxides from their corresponding sulfides is oxidation.
Based on the synthesis of a similar compound, S-(2-carboxyethyl)-I-cysteine sulfoxide, a likely
protocol for carbocysteine sulfoxide is as follows:

» Dissolution: Dissolve Carbocysteine (S-carboxymethyl-L-cysteine) in an aqueous solution of
sodium bicarbonate at a 1:1 molar ratio.

e Cooling: Chill the resulting solution to approximately 4°C in an ice bath.

o Oxidation: Slowly add a chilled solution of 30% hydrogen peroxide to the carbocysteine
solution.

o Reaction: Stir the mixture at 4°C for several days. The progression of the reaction can be
monitored using a suitable chromatographic technique, such as thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC), to observe the disappearance of
the starting material and the appearance of the product.
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¢ Precipitation: After the reaction is complete, carefully acidify the solution with cold 5N HCI to
precipitate the carbocysteine sulfoxide.

 Purification: The crude product can be purified by recrystallization from water.[11]

Synthesis of Carbocysteine Sulfoxide

Add 30% H202

Dissolve Carbocysteine in NaHCO3(aq) Stir at 4°C for 3 days Acidify with SN HCI Recrystallize from water Pure Carbocysteine Sulfoxide

HPLC Analysis of Carbocysteine Sulfoxide

Pre-column Derivatization with FMOC-CI

Reversed-Phase HPLC Separation

Fluorescence Detection

Quantification using Calibration Curve
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Metabolic Pathways of Carbocysteine
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Sulfoxidation —H(Carbocysteine Sulfoxide)

Other Pathways — Thiodiglycolic Acid (TDGA) & TDGA-SO

Carbocysteine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Carbocysteine Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
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carbocysteine-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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